Cas no 2228714-95-0 (2-(prop-2-yn-1-yl)imidazo1,2-apyridine)

• Product Name: 2-(prop-2-yn-1-yl)imidazo1,2-apyridine
• CAS No: 2228714-95-0
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• CID: 6369350
• PubChem ID: 155167879
• Update Time: 2025-06-15

2-(prop-2-yn-1-yl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-(prop-2-yn-1-yl)imidazo1,2-apyridine
• EN300-1773267
• 2-(prop-2-yn-1-yl)imidazo[1,2-a]pyridine
• 2228714-95-0
• SCHEMBL22499408

• Inchi： 1S/C10H8N2/c1-2-5-9-8-12-7-4-3-6-10(12)11-9/h1,3-4,6-8H,5H2
• InChI Key： QRQAJECRAXCFRY-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC(CC#C)=C2

Computed Properties

• Exact Mass: 156.068748264g/mol
• Monoisotopic Mass: 156.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-(prop-2-yn-1-yl)imidazo1,2-apyridine

Comprehensive Overview of 2-(prop-2-yn-1-yl)imidazo[1,2-a]pyridine (CAS No. 2228714-95-0): Properties, Applications, and Industry Insights

The compound 2-(prop-2-yn-1-yl)imidazo[1,2-a]pyridine (CAS No. 2228714-95-0) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Characterized by its unique imidazo[1,2-a]pyridine core and prop-2-yn-1-yl functional group, this compound serves as a versatile building block for drug discovery and advanced material synthesis. Its molecular structure combines aromaticity with reactive alkyne functionality, enabling diverse chemical modifications.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their broad biological activities. Researchers particularly value 2-(prop-2-yn-1-yl)imidazo[1,2-a]pyridine for its potential in developing kinase inhibitors and antimicrobial agents. The alkyne moiety present in this compound allows for efficient click chemistry applications, making it invaluable for bioconjugation and polymer chemistry. Current studies explore its role in creating fluorescent probes for cellular imaging, addressing the growing need for advanced diagnostic tools.

The synthesis of CAS 2228714-95-0 typically involves palladium-catalyzed cross-coupling reactions, reflecting modern trends in sustainable chemistry. Industry professionals frequently search for "imidazo[1,2-a]pyridine synthesis methods" and "alkyne-functionalized heterocycles," underscoring the compound's relevance in green chemistry initiatives. Recent patent analyses reveal increasing applications in electronic materials, particularly for organic light-emitting diodes (OLEDs), where its electron-transport properties show promise for next-generation displays.

Quality control of 2-(prop-2-yn-1-yl)imidazo[1,2-a]pyridine requires advanced analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed to verify purity, especially for pharmaceutical-grade material. The compound's stability under various conditions remains a key research focus, with many investigators examining "imidazo[1,2-a]pyridine stability studies" for long-term storage solutions. Proper handling guidelines recommend inert atmosphere storage to preserve the reactive alkyne group.

From a commercial perspective, CAS 2228714-95-0 represents a growing segment in fine chemicals. Market analysts note increasing procurement inquiries from Asia-Pacific research institutions, particularly for "high-purity imidazo[1,2-a]pyridine derivatives." The compound's price volatility reflects its specialized nature, with current market trends showing 15-20% annual demand growth. Regulatory compliance remains straightforward as it falls outside controlled substance categories, facilitating international trade.

Future research directions for 2-(prop-2-yn-1-yl)imidazo[1,2-a]pyridine include exploration in covalent inhibitor design and smart materials. The compound's dual functionality positions it as a candidate for developing targeted drug delivery systems, answering frequent search queries about "heterocyclic compounds for precision medicine." Environmental impact assessments confirm its favorable biodegradation profile compared to similar synthetic intermediates, aligning with global sustainability goals in chemical manufacturing.

Technical literature emphasizes the importance of proper characterization when working with imidazo[1,2-a]pyridine scaffolds. Nuclear magnetic resonance (NMR) studies reveal distinct proton environments that aid in structural confirmation, while X-ray crystallography provides definitive proof of molecular configuration. These analytical approaches address common researcher concerns about "heterocyclic compound identification techniques" and ensure reproducibility in synthetic protocols.

The versatility of 2-(prop-2-yn-1-yl)imidazo[1,2-a]pyridine extends to material science applications, where its conjugated system enables charge transport in organic semiconductors. Recent breakthroughs in "organic electronic materials" highlight its potential as a cost-effective alternative to traditional inorganic components. Manufacturers particularly value its solution-processability, which simplifies device fabrication compared to more rigid molecular frameworks.

Safety assessments of CAS 2228714-95-0 indicate standard laboratory precautions suffice for handling. Material safety data sheets recommend personal protective equipment including nitrile gloves and safety goggles, reflecting common industry practices for similar organic intermediates. The compound's low volatility reduces inhalation risks, though proper ventilation remains advisable during large-scale operations, addressing frequent workplace safety inquiries.

In conclusion, 2-(prop-2-yn-1-yl)imidazo[1,2-a]pyridine represents a strategically important chemical entity with multidisciplinary applications. Its balanced properties - combining synthetic accessibility with functional versatility - make it particularly valuable in today's research landscape. As investigation continues into "functionalized heterocyclic compounds," this molecule will likely maintain its position as a key intermediate for innovative solutions in healthcare and advanced materials.